Cas no 2034575-31-8 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide)

• Product Name: N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide
• CAS No: 2034575-31-8
• MF: C₁₇H₁₉N₅O₃
• MW: 341.364463090897
• CID: 6567621
• PubChem ID: 121137476
• Update Time: 2025-05-19

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide
• 2034575-31-8
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-2-(1-methyl-1H-indol-3-yl)acetamide
• AKOS032456721
• F6438-3045
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-2-(1-methylindol-3-yl)acetamide
• N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-2-(1-methyl-1H-indol-3-yl)acetamide

• Inchi： 1S/C17H19N5O3/c1-22-10-11(12-6-4-5-7-13(12)22)8-15(23)18-9-14-19-16(24-2)21-17(20-14)25-3/h4-7,10H,8-9H2,1-3H3,(H,18,23)
• InChI Key： YBOFMYVSNONUAQ-UHFFFAOYSA-N
• SMILES： O=C(CC1=CN(C)C2C=CC=CC1=2)NCC1N=C(N=C(N=1)OC)OC

Computed Properties

• Exact Mass: 341.14878949g/mol
• Monoisotopic Mass: 341.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.2Ų

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide

Comprehensive Overview of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide (CAS No. 2034575-31-8)

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide, identified by its CAS No. 2034575-31-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of triazine derivatives, which are widely recognized for their versatility in drug design and crop protection. The unique structural features of this molecule, including the dimethoxy-triazine core and the indole-acetamide moiety, contribute to its potential applications in targeted therapies and sustainable agriculture.

In recent years, the scientific community has shown growing interest in triazine-based compounds due to their remarkable biological activities. Researchers are particularly focused on exploring their role as kinase inhibitors, antimicrobial agents, and plant growth regulators. The presence of the 1-methyl-1H-indole group in N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide suggests potential interactions with biological targets involved in cellular signaling pathways. This aligns with current trends in precision medicine, where scientists seek compounds with high selectivity and minimal side effects.

The synthesis of CAS No. 2034575-31-8 typically involves multi-step organic reactions, including condensation and amidation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are employed to ensure the compound's purity and structural integrity. These quality control measures are crucial for research applications, especially when investigating structure-activity relationships (SAR) in drug discovery programs.

From an environmental perspective, the dimethoxy-triazine scaffold in this compound has been studied for its biodegradability profile compared to traditional agrochemicals. This characteristic makes it an interesting candidate for developing eco-friendly pest management solutions, addressing the global demand for sustainable agricultural practices. The compound's potential low environmental persistence could position it favorably in regulatory evaluations, a critical consideration in today's stringent chemical approval processes.

In pharmaceutical applications, the indole-acetamide portion of the molecule may offer interesting pharmacological properties. Indole derivatives are known to exhibit diverse biological activities, including anti-inflammatory and neuroprotective effects. When combined with the triazine pharmacophore, this creates opportunities for novel therapeutic approaches in areas such as neurodegenerative diseases and metabolic disorders, which are currently high-priority research areas worldwide.

The stability and solubility characteristics of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide make it suitable for various formulation developments. Researchers are investigating its compatibility with different delivery systems, including nanoparticles and liposomal carriers, to enhance bioavailability and targeted delivery. These formulation strategies are particularly relevant in the context of personalized medicine and controlled-release applications.

From a commercial standpoint, the compound's intellectual property landscape is an important consideration. While CAS No. 2034575-31-8 is available for research purposes, potential commercial applications would require thorough patent analysis. The growing market for specialty chemicals in both pharmaceutical and agricultural sectors suggests significant interest in novel compounds with unique structural features like this one.

Quality standards for N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide typically require ≥95% purity for research applications, with strict control of impurities. Analytical methods for quality assessment continue to evolve, incorporating advanced techniques such as UHPLC-MS and chiral chromatography when stereochemical purity is a concern. These analytical advancements support the compound's use in rigorous scientific investigations.

Future research directions for this compound may include exploration of its potential as a building block for more complex molecular architectures. The reactive sites on both the triazine and indole moieties offer opportunities for further chemical modifications, potentially leading to compounds with enhanced biological activities or improved physicochemical properties. Such developments could contribute to addressing current challenges in drug discovery and crop protection.

In conclusion, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-(1-methyl-1H-indol-3-yl)acetamide represents an interesting chemical entity with potential applications across multiple scientific disciplines. Its unique structural features and the growing understanding of triazine-indole hybrids position it as a valuable compound for ongoing research efforts in medicinal chemistry and agricultural science. As scientific knowledge advances, this compound may contribute to the development of innovative solutions for some of today's most pressing challenges in health and sustainability.